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Compound of Interest

Compound Name: 5-(4-hydroxyphenyl)pentanoic Acid

Cat. No.: B1241766

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability,
synthesis, and analytical characterization of 5-(4-hydroxyphenyl)pentanoic acid (CAS No.
4654-08-4). This document is intended to assist researchers, scientists, and drug development
professionals in sourcing and utilizing this chemical compound for their studies.

Commercial Availability

5-(4-hydroxyphenyl)pentanoic acid is readily available from a variety of commercial chemical
suppliers. The compound is typically sold as a white to off-white solid with a purity of 98% or
higher. Pricing and available quantities vary by supplier. A summary of offerings from prominent
vendors is provided in the table below. Researchers are advised to request a certificate of
analysis (COA) from their chosen supplier to obtain lot-specific purity and analytical data.
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Available Quantities &

Supplier Purity .
Example Pricing
250 mg (
Sigma-Aldrich 98% 20.70),1g(20.70) ,1g(
34.50)
S Pricing available upon
Thermo Scientific (Alfa Aesar) 98%

login/request

Santa Cruz Biotechnology

Information available upon o )
Pricing available upon request
request

Worldwide Life Sciences

Information available upon
25 g ($987.00)
request

Ambeed, Inc.

Pricing available upon
98% .
login/request

Meryer (Shanghai) Chemical
Technology Co., Ltd.

Information available upon o ]
Pricing available upon request
request

Physicochemical Properties

Property

Value

Molecular Formula

C11H1403[1]

Molecular Weight

194.23 g/mol [1]

Melting Point

116-120°C[2]

Boiling Point (Predicted)

401.0 + 28.0 °C[2]

Density (Predicted)

1.178 + 0.06 g/cm3 [2]

pKa (Predicted)

4.75 + 0.10[2]

Water Solubility

Soluble[2]

Storage

Sealed in a dry environment at room

temperature[2]
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Synthesis and Experimental Protocols

While 5-(4-hydroxyphenyl)pentanoic acid is commercially available, an understanding of its
synthesis can be valuable for specialized applications or custom isotopic labeling. Based on
synthetic routes for analogous compounds, a plausible method for its preparation involves a
Friedel-Crafts acylation followed by a reduction. A detailed protocol for a similar, fluorinated
compound is described in patent CN111138276A, which can be adapted for this synthesis.[3]

Proposed Synthesis of 5-(4-hydroxyphenyl)pentanoic
Acid
A potential synthetic route for 5-(4-hydroxyphenyl)pentanoic acid is outlined below. This

proposed pathway is based on established organic chemistry principles and synthetic methods
for similar molecules.
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Starting Materials

(Glutaric An hydride)

Step 1: Friedel-Crafts Acylation

(5-oxo-5-(4-hydroxyphenyl)pentanoic acid)

Step 2: Reduction

e

(5-(4-hydroxyphenyl)pentanoic acid)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 5-(4-hydroxyphenyl)pentanoic acid.

Experimental Protocol: General Procedure for Friedel-Crafts Acylation
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e To a cooled (0 °C) suspension of a Lewis acid (e.g., aluminum chloride) in a suitable solvent
(e.g., dichloromethane), add glutaric anhydride portion-wise.

e Stir the mixture for 15-30 minutes.
e Slowly add phenol to the reaction mixture, maintaining the temperature at O °C.

 Allow the reaction to warm to room temperature and stir for several hours until completion,
monitored by Thin Layer Chromatography (TLC).

e Quench the reaction by carefully pouring it over ice and acidifying with hydrochloric acid.
o Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to yield the crude keto-acid intermediate.

Experimental Protocol: General Procedure for Clemmensen Reduction
e Activate zinc amalgam by stirring with dilute hydrochloric acid.

e Add the crude 5-oxo-5-(4-hydroxyphenyl)pentanoic acid to the zinc amalgam in a mixture
of concentrated hydrochloric acid and a water-miscible organic solvent.

» Heat the mixture to reflux for several hours.

 After cooling, decant the aqueous solution from the remaining zinc.

o Extract the aqueous layer with a suitable organic solvent.

» Dry the combined organic extracts and remove the solvent under reduced pressure.
 Purify the final product by recrystallization or column chromatography.

Analytical Characterization

Quality control and characterization of 5-(4-hydroxyphenyl)pentanoic acid are crucial for
ensuring its suitability for research applications. Standard analytical techniques for this
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compound include:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are used to confirm
the chemical structure. Spectral data for 5-(4-hydroxyphenyl)pentanoic acid is available in
chemical databases such as ChemicalBook.[4]

e Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation
pattern, confirming the identity of the compound.

« Infrared (IR) Spectroscopy: Used to identify the characteristic functional groups, such as the
hydroxyl and carboxylic acid moieties.

e High-Performance Liquid Chromatography (HPLC): A common method for determining the
purity of the compound. A reverse-phase C18 column with a mobile phase gradient of an
organic solvent (e.g., methanol or acetonitrile) and acidified water is a typical setup for
analyzing phenolic acids.[5][6]

The following diagram illustrates a general workflow for the procurement and quality control of
5-(4-hydroxyphenyl)pentanoic acid.
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Caption: Workflow for procurement and quality control of the compound.

Applications and Biological Relevance

5-(4-hydroxyphenyl)pentanoic acid is primarily utilized as a pharmaceutical intermediate and
a building block in organic synthesis.[2] Its bifunctional nature, with both a carboxylic acid and a
phenol group, allows for a variety of chemical transformations.

As of the date of this guide, there is no direct scientific literature that implicates 5-(4-
hydroxyphenyl)pentanoic acid in specific biological signaling pathways. While structurally
related phenolic compounds are known to have biological activities, further research is required
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to determine if this particular molecule has any significant pharmacological effects or pathway
interactions. Its primary role in a research and development context appears to be as a
chemical intermediate for the synthesis of more complex molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. 5-(4-HYDROXYPHENYL)PENTANOIC ACID CAS#: 4654-08-4 [amp.chemicalbook.com]

3. CN111138276A - Synthesis method of chiral 5- (4-fluorophenyl) -5-hydroxypentanoate -
Google Patents [patents.google.com]

e 4.5-(4-HYDROXYPHENYL)PENTANOIC ACID(4654-08-4) 1H NMR spectrum
[chemicalbook.com]

e 5. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC
[pmc.ncbi.nlm.nih.gov]

o 6. researchgate.net [researchgate.net]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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